molecular formula C16H23BO2 B6267281 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 1839662-48-4

2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Cat. No. B6267281
CAS RN: 1839662-48-4
M. Wt: 258.2
InChI Key:
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Description

2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CPTD) is a small molecule that has been studied extensively in the scientific research community. CPTD is a boronic acid derivative that has been used in a variety of applications, including synthesis, catalysis, and drug development. CPTD has been found to be a versatile and powerful tool for organic synthesis, and has been used in a variety of applications, including the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs.

Scientific Research Applications

2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been used in a variety of scientific research applications, including catalysis, synthesis, and drug development. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to be a powerful tool for organic synthesis, and has been used in the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been used in the development of new catalysts and the development of new drugs. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to be a useful tool for the synthesis of complex molecules, and has been used in a variety of applications, including the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs.

Mechanism of Action

2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic acid derivative that is believed to act as a Lewis acid. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is believed to form a covalent bond with the substrate, forming an adduct that can then undergo a variety of reactions. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to be a versatile and powerful tool for organic synthesis, and has been used in a variety of applications, including the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs.
Biochemical and Physiological Effects
2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to be a powerful tool for organic synthesis, and has been used in a variety of applications, including the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs. However, the biochemical and physiological effects of 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have not been extensively studied. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to have some anti-inflammatory and anti-cancer effects, but more research is needed to understand the full effects of 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.

Advantages and Limitations for Lab Experiments

2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has a number of advantages and limitations when used in laboratory experiments. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a versatile and powerful tool for organic synthesis, and has been used in a variety of applications, including the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is relatively easy to synthesize, and can be synthesized in a few steps. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is also relatively stable, and can be stored for long periods of time without degradation. However, 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is not soluble in water, and must be dissolved in an organic solvent before use. Additionally, 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a relatively new compound, and more research is needed to understand the full effects of 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.

Future Directions

The future of 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is bright, and there are a number of potential applications for this versatile and powerful compound. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be used in the synthesis of complex molecules, the preparation of catalysts, and the development of new drugs. 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can also be used in the development of new catalysts and the development of new drugs. Additionally, 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane could be used in the development of new therapeutic agents, as well as in the development of new diagnostic tools. Finally, 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane could be used in the development of new materials, such as polymers and nanomaterials.

Synthesis Methods

2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be synthesized from a variety of starting materials, including cyclopropylmethyl bromide, phenylboronic acid, and tetramethyl-1,3,2-dioxaborolane. The synthesis of 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the formation of a cyclopropylmethyl bromide intermediate, which is then reacted with phenylboronic acid. The resulting product is then reacted with tetramethyl-1,3,2-dioxaborolane to form 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. The synthesis of 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is relatively simple and can be accomplished in a few steps.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of cyclopropylphenylmethanol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base and a palladium catalyst.", "Starting Materials": [ "Cyclopropylphenylmethanol", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Base (e.g. potassium carbonate)", "Palladium catalyst (e.g. palladium acetate)" ], "Reaction": [ "Step 1: Dissolve cyclopropylphenylmethanol and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in a solvent such as toluene or DMF.", "Step 2: Add a base such as potassium carbonate to the reaction mixture.", "Step 3: Add a palladium catalyst such as palladium acetate to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Cool the reaction mixture and extract the product with a suitable solvent such as ethyl acetate.", "Step 6: Purify the product by column chromatography or recrystallization." ] }

CAS RN

1839662-48-4

Product Name

2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Molecular Formula

C16H23BO2

Molecular Weight

258.2

Purity

95

Origin of Product

United States

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